1-methyl-4-oxo-N-phenyl-1,4-dihydro-3-quinolinecarboxamide

• IUPAC Name: 1-methyl-4-oxo-N-phenylquinoline-3-carboxamide
• InChI: InChI=1S/C17H14N2O2/c1-19-11-14(16(20)13-9-5-6-10-15(13)19)17(21)18-12-7-3-2-4-8-12/h2-11H,1H3,(H,18,21)
• InChI Key: WDCCKFLWNCLYPR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=CC=CC=C21)C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

1-methyl-4-oxo-N-phenyl-1,4-dihydro-3-quinolinecarboxamide, also known as MQCA, is a synthetic compound that belongs to the quinolinecarboxamide family. MQCA has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-methyl-4-oxo-N-phenyl-1,4-dihydro-3-quinolinecarboxamide is not fully understood. However, it has been proposed that this compound exerts its antimicrobial activity by inhibiting the activity of bacterial DNA gyrase and topoisomerase IV enzymes. This compound's anti-inflammatory activity is thought to be due to its ability to inhibit the NF-κB signaling pathway. Finally, this compound's anticancer activity is believed to be due to its ability to induce apoptosis and inhibit cell proliferation by targeting various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. Finally, this compound has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

1-methyl-4-oxo-N-phenyl-1,4-dihydro-3-quinolinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily confirmed using spectroscopic techniques, such as NMR and IR. In addition, this compound's antimicrobial, anti-inflammatory, and anticancer activities can be easily tested using standard assays, such as the disk diffusion assay, ELISA, and MTT assay, respectively. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to dissolve in aqueous solutions.

Future Directions

1-methyl-4-oxo-N-phenyl-1,4-dihydro-3-quinolinecarboxamide's potential therapeutic applications have generated significant interest in the scientific community. In the future, further studies are needed to fully understand the mechanism of action of this compound and its potential applications. One area of future research could be the development of novel derivatives of this compound with improved solubility and bioavailability. In addition, further studies are needed to investigate the potential use of this compound in the treatment of various diseases, such as bacterial infections, inflammatory diseases, and cancer. Finally, the potential toxicity of this compound needs to be thoroughly evaluated before it can be considered for clinical use.

Scientific Research Applications

1-methyl-4-oxo-N-phenyl-1,4-dihydro-3-quinolinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. This compound has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, this compound has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.